4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl-

• CAS RN: 104687-80-1
• Molecular Formula: C7H9BrO3
• Molecular Weight: 221.05 g/mol
• IUPAC Name: 5-bromo-2,2,6-trimethyl-1,3-dioxin-4-one
• InChI: InChI=1S/C7H9BrO3/c1-4-5(8)6(9)11-7(2,3)10-4/h1-3H3
• InChI Key: BUYXYSZFWWMPCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC(O1)(C)C)Br

Description

4H-1,3-Dioxin-4-one, 5-bromo-2,2,6-trimethyl- is a useful research compound. Its molecular formula is C7H9BrO3 and its molecular weight is 221.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (0.105 mol, 5.38 ml) was added dropwise to a 20° C. solution of 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TKD, 0.1 mol, 14.2 g) in 100 ml CH2Cl2 over five minutes. The reaction solution was rapidly decolorized and hydrogen bromide evolved. After 15 minutes, the solvent was removed in vacuo to provide 22 g (99%, >95% pure by NMR) of a pale yellow oil which solidified upon refrigeration. Flash chromatography (10% ether/hexane on silica) afforded 16.5 g (75%) of the title compound as colorless plates.